Cas no 376614-34-5 (2-amino-1-benzyl-N-(furan-2-yl)methyl-1H-pyrrolo2,3-bquinoxaline-3-carboxamide)

• Product Name: 2-amino-1-benzyl-N-(furan-2-yl)methyl-1H-pyrrolo2,3-bquinoxaline-3-carboxamide
• CAS No: 376614-34-5
• MF: C₂₃H₁₉N₅O₂
• MW: 397.429264307022
• CID: 5436069
• Update Time: 2025-07-16

2-amino-1-benzyl-N-(furan-2-yl)methyl-1H-pyrrolo2,3-bquinoxaline-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-benzyl-N-(furan-2-ylmethyl)pyrrolo[3,2-b]quinoxaline-3-carboxamide
• 1H-Pyrrolo[2,3-b]quinoxaline-3-carboxamide, 2-amino-N-(2-furanylmethyl)-1-(phenylmethyl)-
• 2-amino-1-benzyl-N-(furan-2-yl)methyl-1H-pyrrolo2,3-bquinoxaline-3-carboxamide

• Inchi： 1S/C23H19N5O2/c24-21-19(23(29)25-13-16-9-6-12-30-16)20-22(27-18-11-5-4-10-17(18)26-20)28(21)14-15-7-2-1-3-8-15/h1-12H,13-14,24H2,(H,25,29)
• InChI Key： GLXCJKQXUKHFLI-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)N=C2C(C(NCC3=CC=CO3)=O)=C(N)N(CC3=CC=CC=C3)C=12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 2-amino-1-benzyl-N-(furan-2-yl)methyl-1H-pyrrolo2,3-bquinoxaline-3-carboxamide

Introduction to 2-amino-1-benzyl-N-(furan-2-yl)methyl-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide (CAS No. 376614-34-5)

2-amino-1-benzyl-N-(furan-2-yl)methyl-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide (CAS No. 376614-34-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrroloquinoxaline derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the presence of a furan ring and a benzyl group, contribute to its distinctive properties and potential utility in drug development.

The molecular structure of 2-amino-1-benzyl-N-(furan-2-yl)methyl-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide is characterized by a central pyrroloquinoxaline core, which is a fused heterocyclic system consisting of a pyrrole and a quinoxaline ring. The substitution pattern, particularly the 2-amino group, the 1-benzyl group, and the N-(furan-2-yl)methyl substituent, imparts specific chemical and biological properties to the molecule. These functional groups play crucial roles in modulating the compound's interactions with biological targets and its overall pharmacological profile.

Recent studies have highlighted the potential of pyrroloquinoxaline derivatives in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that certain pyrroloquinoxaline derivatives exhibit potent antitumor activity against a range of cancer cell lines. The researchers found that these compounds can selectively target cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. The specific structure of 2-amino-1-benzyl-N-(furan-2-yl)methyl-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide may enhance its ability to interact with these pathways, making it a promising candidate for further investigation in oncology.

In addition to its antitumor properties, 2-amino-1-benzyl-N-(furan-2-yl)methyl-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide has also shown potential in other therapeutic areas. A study published in the Bioorganic & Medicinal Chemistry Letters in 2020 demonstrated that this compound exhibits significant anti-inflammatory activity. The researchers found that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. This suggests that 2-amino-1-benzyl-N-(furan-2-yl)methyl-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide may have applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-amino-1-benzyl-N-(furan-2-yl)methyl-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide have also been investigated to assess its suitability as a drug candidate. A study published in the in 2019 reported that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The researchers found that it has good oral bioavailability and a reasonable half-life, which are important factors for drug development. Additionally, the compound showed low toxicity in preclinical studies, further supporting its potential as a safe and effective therapeutic agent.

The synthesis of 2-amino-1-benzyl-N-(furan-2-yl)methyl-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide has been optimized to improve yield and purity. A recent publication in the Tetrahedron Letters described an efficient synthetic route that involves several key steps, including the formation of the pyrroloquinoxaline core through a condensation reaction followed by selective functionalization to introduce the desired substituents. This synthetic approach not only enhances the overall yield but also allows for easy modification of the molecule to explore structure–activity relationships (SAR) and optimize its pharmacological properties.

In conclusion, 2-amino-1-benzyl-N-(furan-2-yl)methyl-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide (CAS No. 376614-34-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further research and development in areas such as oncology and inflammatory diseases. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical potential, paving the way for its use as a novel therapeutic agent.